An In-depth Technical Guide to the Physicochemical Properties of N-Ethyl-1-(pyridin-3-yl)ethan-1-amine
An In-depth Technical Guide to the Physicochemical Properties of N-Ethyl-1-(pyridin-3-yl)ethan-1-amine
For the attention of: Researchers, Scientists, and Drug Development Professionals
This technical guide provides a detailed overview of the predicted and known physicochemical properties of N-Ethyl-1-(pyridin-3-yl)ethan-1-amine and its parent compound, 1-(pyridin-3-yl)ethan-1-amine. Due to a lack of extensive experimental data for the N-ethylated derivative, this document leverages data from the closely related primary amine to infer its characteristics, a common practice in early-stage drug discovery and chemical research. This guide also outlines standard experimental protocols for the determination of key physicochemical parameters.
Structural Information and Identification
N-Ethyl-1-(pyridin-3-yl)ethan-1-amine is a secondary amine featuring a pyridine ring and an ethyl group attached to the nitrogen of an ethanamine backbone. Its chemical structure is as follows:
The parent compound, 1-(pyridin-3-yl)ethan-1-amine, lacks the N-ethyl group and is a primary amine.[1][2][3][4][5] The molecular formula for 1-(pyridin-3-yl)ethan-1-amine is C7H10N2.[1][2][3][4]
Physicochemical Properties
The following table summarizes the available quantitative data for 1-(pyridin-3-yl)ethan-1-amine. These values serve as a baseline for estimating the properties of its N-ethyl derivative.
| Property | Value (1-(pyridin-3-yl)ethan-1-amine) | Expected Impact of N-Ethylation |
| Molecular Formula | C7H10N2[1][2][3][4] | C9H14N2 |
| Molar Mass | 122.17 g/mol [1][2][3][4] | Increased to 150.22 g/mol |
| Boiling Point | 118-120 °C at 14 Torr; 221 °C at 760 mmHg[1][3] | Expected to increase due to higher molecular weight and van der Waals forces. |
| Melting Point | 63 °C[1] | May decrease. The addition of the ethyl group can disrupt crystal lattice packing, often leading to a lower melting point compared to the parent primary amine. |
| Density | 1.014 g/cm³ at 25 °C[1] | Expected to be similar, with a slight potential decrease due to increased molecular volume. |
| pKa (predicted) | 8.81 ± 0.29[1] | Expected to be slightly higher (more basic). Alkyl groups are weakly electron-donating, which can increase the electron density on the nitrogen and enhance its basicity. |
| Flash Point | 108.1 °C[1] | Expected to be slightly higher due to the anticipated increase in boiling point. |
Primary and secondary amines can form hydrogen bonds, which generally leads to higher boiling points than alkanes of similar molecular weight.[6] However, their hydrogen bonds are weaker than those in alcohols.[6] Tertiary amines cannot act as hydrogen bond donors, which results in lower boiling points compared to primary and secondary amines of similar molecular weight.[6] The solubility of amines in water decreases as the number of carbon atoms increases.[6]
Experimental Protocols
The following are detailed methodologies for key experiments to determine the physicochemical properties of amines like N-Ethyl-1-(pyridin-3-yl)ethan-1-amine.
3.1. Determination of Solubility in Water and Acid [7][8]
This experiment assesses the solubility of the amine in both a neutral (water) and an acidic medium.
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Materials : Test tubes, N-Ethyl-1-(pyridin-3-yl)ethan-1-amine, deionized water, 10% hydrochloric acid (HCl), pH paper, stirring rod.
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Procedure :
-
Add 5 drops of the amine to a clean test tube.
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Add 2 mL of deionized water to the test tube.
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Vigorously stir the mixture.
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Allow the solution to stand for 2-3 minutes and observe for any phase separation to determine solubility.
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Using a clean stirring rod, transfer a drop of the solution to a piece of pH paper and record the pH.
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To the same test tube, add 10% HCl dropwise until the solution is acidic, testing with blue litmus paper or pH paper.
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Observe any changes in solubility. Many water-insoluble amines become soluble in acidic solutions due to the formation of water-soluble ammonium salts.[8]
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3.2. Determination of Boiling Point
The boiling point can be determined using a standard distillation apparatus or a micro-boiling point apparatus for smaller sample sizes.
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Materials : Distillation flask (or micro-boiling point tube), condenser, receiving flask, thermometer, heating mantle, boiling chips.
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Procedure (Standard Distillation) :
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Place a small volume of the amine and a few boiling chips into the distillation flask.
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Assemble the distillation apparatus. The thermometer bulb should be positioned just below the side arm of the distillation head.
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Begin heating the flask gently.
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Record the temperature at which the liquid is actively boiling and the vapor is condensing on the thermometer bulb, with the first drop of distillate collected in the receiving flask. This temperature is the boiling point.
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3.3. Determination of pKa (Potentiometric Titration)
This method involves titrating the amine with a strong acid and monitoring the pH change.
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Materials : pH meter, burette, beaker, magnetic stirrer and stir bar, standardized strong acid (e.g., 0.1 M HCl), N-Ethyl-1-(pyridin-3-yl)ethan-1-amine, deionized water.
-
Procedure :
-
Accurately weigh a sample of the amine and dissolve it in a known volume of deionized water in a beaker.
-
Place the beaker on a magnetic stirrer and immerse the pH electrode in the solution.
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Record the initial pH.
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Titrate the amine solution with the standardized HCl from the burette, adding the acid in small, known increments.
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Record the pH after each addition of acid.
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Continue the titration well past the equivalence point.
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Plot the pH versus the volume of HCl added. The pKa is the pH at the half-equivalence point.
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Workflow and Process Visualization
The following diagrams illustrate key experimental workflows.
Caption: Workflow for determining the solubility and pH of an amine.
Caption: Predicted impact of N-ethylation on physicochemical properties.
References
- 1. chembk.com [chembk.com]
- 2. 1-(Pyridin-3-yl)ethan-1-amine | C7H10N2 | CID 2771688 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. CAS 56129-55-6 | 1-Pyridin-3-YL-ethylamine - Synblock [synblock.com]
- 4. 1-pyridin-3-yl-ethylamine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
- 5. 1-pyridin-3-yl-ethylamine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
- 6. 26.2 Amines – Physical Properties – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
- 7. chemhaven.org [chemhaven.org]
- 8. moorparkcollege.edu [moorparkcollege.edu]

